Cas no 94054-36-1 (Pyrazinecarbothioamide, 6-[(1-methylethyl)amino]-)
94054-36-1 structure
Product Name:Pyrazinecarbothioamide, 6-[(1-methylethyl)amino]-
CAS No:94054-36-1
MF:C8H12N4S
MW:196.272679328918
CID:2817588
Update Time:2023-08-07
Pyrazinecarbothioamide, 6-[(1-methylethyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Pyrazinecarbothioamide, 6-[(1-methylethyl)amino]-
- 6-[(Propan-2-yl)amino]pyrazine-2-carbothioamide
- 2-Pyrazinecarbothioamide, 6-[(1-methylethyl)amino]-
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- Inchi: 1S/C8H12N4S/c1-5(2)11-7-4-10-3-6(12-7)8(9)13/h3-5H,1-2H3,(H2,9,13)(H,11,12)
- InChI Key: QSNXUQKSJRYZFV-UHFFFAOYSA-N
- SMILES: S=C(C1=CN=CC(=N1)NC(C)C)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 183
- XLogP3: 0.7
- Topological Polar Surface Area: 95.9
Pyrazinecarbothioamide, 6-[(1-methylethyl)amino]- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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